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Compound of Interest

Compound Name: 5-Chloro-2-methoxyaniline
CAS No.: 95-03-4
Cat. No.: B1222851
Get Quote
. J
Introduction

5-Chloro-2-methoxyaniline is a key intermediate in the synthesis of various dyes,
pharmaceuticals, and other organic compounds. A thorough understanding of its spectroscopic
properties is crucial for reaction monitoring, quality control, and structural elucidation in
research and development settings. This technical guide provides a comprehensive overview
of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data
for 5-Chloro-2-methoxyaniline, complete with detailed experimental protocols and a visual
workflow for spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 5-Chloro-2-methoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (Proton NMR) Data[1]
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
6.75 - 6.65 m 2H Ar-H
6.60 d 1H Ar-H
3.85 S 3H -OCHs
3.70 brs 2H -NH:z

Solvent: CDCIs, Frequency: 90 MHz

13C NMR (Carbon-13 NMR) Data

Chemical Shift (8) ppm

Assignment

147.6 C-OCHs
135.5 C-NH:2
123.0 C-Cl
117.5 Ar-CH
112.0 Ar-CH
110.8 Ar-CH
55.5 -OCHs

Solvent: CDCIz

Infrared (IR) Spectroscopy|[2]
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Wavenumber (cm~?) Intensity Assignment
3430 - 3350 s, br N-H stretch (amine)
3050 - 3000 m C-H stretch (aromatic)
2950 - 2850 m C-H stretch (methyl)
1620 - 1580 . N-H bend (amine) / C=C
stretch (aromatic)
1500 - 1400 s C=C stretch (aromatic)
1240 - 1200 S C-O stretch (aryl ether)
1050 - 1000 m C-O stretch (aryl ether)
850 - 750 . C-H bend (aromatic, out-of-
plane)
750 - 650 m C-Cl stretch
s = strong, m = medium, br = broad
Mass Spectrometry (MS)[2][3]
m/z Relative Intensity (%) Assignment
157 100 [M]* (Molecular lon)
142 ~80 [M - CH3]*
114 ~40 [M - CHs - COJ*

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are outlined below.

NMR Spectroscopy

Sample Preparation:
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o Approximately 5-10 mg of 5-Chloro-2-methoxyaniline is accurately weighed and dissolved
in about 0.5-0.7 mL of deuterated chloroform (CDCls).[2]

e The solution is transferred to a 5 mm NMR tube.

o A small amount of tetramethylsilane (TMS) can be added as an internal standard (6 = 0.00
ppm).

Data Acquisition:

e 1H NMR: Spectra are typically acquired on a 300 or 400 MHz spectrometer.[3] Standard
acquisition parameters include a 30° pulse angle, an acquisition time of 2-4 seconds, and a
relaxation delay of 1-2 seconds. Typically, 8 to 16 scans are sufficient for a good signal-to-
noise ratio.

e 13C NMR: Spectra are acquired on the same instrument, often requiring a larger number of
scans (e.g., 128 or more) due to the lower natural abundance of the 13C isotope.

IR Spectroscopy

Sample Preparation (Thin Solid Film Method):[4]

e A small amount (around 50 mg) of solid 5-Chloro-2-methoxyaniline is dissolved in a few
drops of a volatile solvent like methylene chloride.[4]

e One drop of this solution is placed on a clean, dry salt plate (e.g., NaCl or KBr).[4]

e The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.[4]
Data Acquisition:

e A background spectrum of the clean salt plate is recorded.

e The salt plate with the sample film is placed in the spectrometer's sample holder.

e The infrared spectrum is recorded, typically in the range of 4000-400 cm~1,

Mass Spectrometry
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Sample Preparation:

o A dilute solution of 5-Chloro-2-methoxyaniline is prepared by dissolving a small amount of
the sample in a suitable volatile organic solvent, such as methanol or acetonitrile.[5]

Data Acquisition (Electron lonization - El):

e The sample solution is introduced into the mass spectrometer, often via a direct insertion
probe or through a gas chromatograph (GC-MS).[6]

 In the ion source, the sample molecules are bombarded with a high-energy electron beam,
causing ionization and fragmentation.[6]

e The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio
by a mass analyzer.[6]

» A detector records the abundance of each ion, generating the mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 5-Chloro-2-methoxyaniline.
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Sample Preparation

5-Chloro-2-methoxyaniline
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NMR Spectrometer FT-IR Spectrometer

Data Analysis & Interpretation

Chemical Shifts & Coupling Functional Group Identification Molecular Weight & Fragmentation

Structural Elucidation

Confirm Structure of
5-Chloro-2-methoxyaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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